Researchers are investigating methods to decompose Na2O at specific temperatures and pressures to generate sodium metal and oxygen. Studies have shown that under controlled conditions, Na2O can decompose below 600°C, releasing oxygen and sodium (). This process offers an energy-efficient way to produce hydrogen from water using heat.
A significant challenge in this approach is finding materials that can withstand the corrosive nature of Na2O at high temperatures. Recent research has explored various materials, with some titanium alloys showing promising resistance (). Identifying corrosion-resistant materials is crucial for developing practical thermochemical water splitting cycles using Na2O.
Limited research explores other potential applications of sodium monoxide in scientific fields: